4-(2,5-Dimethoxyphenyl)benzoic acid
Overview
Description
“4-(2,5-Dimethoxyphenyl)benzoic acid” is a chemical compound with the molecular formula C15H14O4 . It has a molecular weight of 258.27 g/mol . The IUPAC name for this compound is 2’,5’-dimethoxy [1,1’-biphenyl]-4-carboxylic acid .
Molecular Structure Analysis
The molecular structure of “4-(2,5-Dimethoxyphenyl)benzoic acid” consists of a benzene ring attached to a carboxylic acid group and a phenyl ring substituted with two methoxy groups . The InChI code for this compound is 1S/C15H14O4/c1-18-12-7-8-14 (19-2)13 (9-12)10-3-5-11 (6-4-10)15 (16)17/h3-9H,1-2H3, (H,16,17) .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(2,5-Dimethoxyphenyl)benzoic acid” include a molecular weight of 258.27 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, and a rotatable bond count of 4 . The exact mass and monoisotopic mass are both 258.08920892 g/mol . The topological polar surface area is 55.8 Ų .
Scientific Research Applications
Organic Synthesis
4-(2,5-Dimethoxyphenyl)benzoic acid: is utilized in organic synthesis as a precursor for various organic compounds. Its structure allows for modifications that can lead to the synthesis of complex molecules used in medicinal chemistry and material science .
Material Science
In material science, this compound can contribute to the development of new polymeric materials. Its benzoic acid moiety can be incorporated into polymers, potentially altering their properties such as thermal stability and solubility .
Analytical Chemistry
The dimethoxy groups in 4-(2,5-Dimethoxyphenyl)benzoic acid can be exploited in analytical chemistry for the development of new chromatographic methods, aiding in the separation of complex mixtures .
Antifeedant Research
Benzoic acid derivatives, including dimethoxy variants, have been studied for their potential use as antifeedants in pest control. They can be used to deter feeding behavior in certain insect species, which is valuable in agricultural research .
Pharmaceutical Research
This compound’s structure is similar to that of various bioactive molecules, making it a candidate for pharmaceutical research. It could serve as a starting point for the design of new drugs with improved efficacy and reduced side effects .
Environmental Science
In environmental science, 4-(2,5-Dimethoxyphenyl)benzoic acid can be used to study the degradation of aromatic compounds in the environment and to develop better methods for pollution control .
properties
IUPAC Name |
4-(2,5-dimethoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-18-12-7-8-14(19-2)13(9-12)10-3-5-11(6-4-10)15(16)17/h3-9H,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVMKKAINZYHHDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60680726 |
Source
|
| Record name | 2',5'-Dimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60680726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,5-Dimethoxyphenyl)benzoic acid | |
CAS RN |
925908-56-1 |
Source
|
| Record name | 2',5'-Dimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60680726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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